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Compound of Interest

Compound Name: 6-Bromobenzo[d]thiazole

Cat. No.: B1273717

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-amino-6-bromobenzothiazole is a key heterocyclic building block in medicinal
chemistry, utilized in the synthesis of various biologically active compounds. This document
provides a detailed experimental procedure for its synthesis, a summary of its characterization
data, and a visual representation of the experimental workflow.

Experimental Protocol: Synthesis of 2-amino-6-
bromobenzothiazole from 4-bromoaniline

This protocol details the synthesis of 2-amino-6-bromobenzothiazole via the thiocyanation of 4-
bromoaniline followed by cyclization.[1][2][3][4]

Materials:

4-bromoaniline

Potassium thiocyanate (KSCN)

Glacial acetic acid

Bromine

10% Sodium hydroxide (NaOH) solution
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o Ethanol

o Acetonitrile (alternative solvent)[5]

e Nano BF3/SiO2 catalyst (for an alternative, catalyzed procedure)[5]

Equipment:

Round-bottom flask

o Magnetic stirrer and stir bar

e Dropping funnel

e |ce-salt bath

e Heating mantle or water bath

e Buchner funnel and filter paper

o Beakers and other standard laboratory glassware

e Thin Layer Chromatography (TLC) apparatus

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-
bromoaniline (1 equivalent) in glacial acetic acid.

« Addition of Thiocyanate: To this solution, add potassium thiocyanate (2-4 equivalents) and
stir the mixture.[5]

e Bromination: Prepare a solution of bromine (1 equivalent) in glacial acetic acid. Cool the
reaction mixture in an ice-salt bath and add the bromine solution dropwise using a dropping
funnel, ensuring the temperature is maintained.[1]

e Reaction: After the addition of bromine is complete, continue to stir the reaction mixture at
room temperature. The progress of the reaction should be monitored by Thin Layer
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Chromatography (TLC).[5]

o Work-up: Once the reaction is complete, pour the reaction mixture into a beaker containing
water.[5]

o Neutralization and Precipitation: Neutralize the solution with a 10% NaOH solution until a
precipitate is formed.[5]

« |solation: Collect the precipitate by filtration using a Buchner funnel. Wash the solid with cold
water.[5]

 Purification: Recrystallize the crude product from ethanol to obtain pure 2-amino-6-
bromobenzothiazole as a white to light yellow crystalline solid.[5][6]

Safety Precautions:

» Bromine is highly corrosive and toxic. Handle it with extreme care in a well-ventilated fume
hood.

e Glacial acetic acid is corrosive.

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.

Quantitative Data Summary

The following table summarizes the key quantitative data for 2-amino-6-bromobenzothiazole.
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Parameter Value Reference(s)
Molecular Formula C7HsBrNz2S [7]
Molecular Weight 229.10 g/mol [7]
Melting Point 213-217 °C (lit.) [1][6]
Appearance White to light yellow crystal 5]
powder
Yield Up to 93% [5][6]
Purity 97%

3315, 3012, 2835, 1580, 1476,
FT-IR (KBr, cm™) 1261, 920, 742, 512 [=1l°]

0 5.44 (s, 2H, NH2), 7.4-7.5 (d,
1H NMR (400 MHz, CDCls) 2H, Ar-H), 7.71 (s, 1H, Ar-H) .

0 119, 120.9, 125.15, 126.07,
13C NMR (100 MHz, DMSO-dse) [5]
133.1, 152.15, 167.75

Experimental Workflow Diagram

Work-up and Purification

Reacti
Combine Reactants Stir at Room Temperature N
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Caption: Synthesis workflow for 2-amino-6-bromobenzothiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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